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Compound of Interest

Compound Name: 3-Decene

Cat. No.: B8702907 Get Quote

This guide provides a comprehensive overview of the boiling and melting points of 3-decene,

targeting researchers, scientists, and professionals in drug development. It includes a detailed

presentation of quantitative data, experimental protocols for determining these properties, and

a visual representation of the experimental workflow.

Physicochemical Data of 3-Decene
3-Decene, an alkene with the chemical formula C₁₀H₂₀, exists as two geometric isomers: cis

(or Z) and trans (or E). These isomers exhibit slight differences in their physical properties due

to the variations in their molecular geometry. The boiling and melting points for both isomers

are summarized below.

Property cis-3-Decene trans-3-Decene
3-Decene (Isomer
Unspecified)

Boiling Point
166.82°C (estimated)

[1]

169°C at 760

mmHg[2][3]
173.25°C (446.4 K)[4]

Melting Point
-56.93°C (estimated)

[1]

-56.93°C (estimated)

[2][3]
Not available

It is important to note that some of the available data for the individual isomers are estimations

and may vary depending on the experimental conditions and purity of the sample.
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Experimental Protocols
The determination of boiling and melting points is fundamental in characterizing a chemical

substance. The following are standard laboratory protocols for these measurements.

2.1. Boiling Point Determination via Distillation

The boiling point of a liquid can be accurately determined using the distillation method. This

technique is suitable when a sufficient quantity of the substance is available (typically >5 mL).

[1][5]

Methodology:

Apparatus Setup: Assemble a simple distillation apparatus. This includes a distilling flask, a

condenser, a receiving flask, and a thermometer.

Sample Preparation: Place a measured volume of 3-decene (at least 5 mL) into the distilling

flask along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

Heating: Gently heat the distilling flask. As the liquid boils, the vapor will rise and pass into

the condenser.

Temperature Measurement: The thermometer bulb should be positioned so that it is fully

immersed in the vapor phase, with the top of the bulb level with the side arm of the distilling

flask leading to the condenser.

Data Recording: The temperature will rise and then stabilize as the vapor continuously

bathes the thermometer bulb. The constant temperature observed during the collection of the

distillate is recorded as the boiling point of the liquid.

Pressure Correction: Record the atmospheric pressure at the time of the experiment, as

boiling point is dependent on pressure.

2.2. Melting Point Determination via the Capillary Method

For substances that are solid at or near room temperature, the capillary method is a standard

technique for determining the melting point. Since 3-decene has a low melting point, the

sample would first need to be frozen.
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Methodology:

Sample Preparation: A small sample of 3-decene is frozen to a solid state. A small amount of

the powdered solid is then introduced into a thin-walled glass capillary tube, which is sealed

at one end.[2][6] The sample should be tightly packed to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a heating bath, such as a

Thiele tube filled with a high-boiling point liquid (e.g., mineral oil or silicone oil) or a modern

digital melting point apparatus.[2][7]

Heating: The heating bath is heated slowly and steadily, with constant stirring to ensure

uniform temperature distribution. The heating rate should be slow, around 1-2°C per minute,

as the temperature approaches the expected melting point.[7]

Observation and Data Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

sample has turned into a clear liquid is recorded as the end of the melting range. For a pure

substance, this range should be narrow (0.5-1°C).

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the boiling and

melting points of 3-decene.
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Boiling Point Determination Melting Point Determination

Start: Obtain 3-Decene Sample

Assemble Distillation Apparatus

Add Sample and Boiling Chips to Flask

Heat the Flask Gently

Observe for Stable Vapor Temperature

Record Boiling Point and Atmospheric Pressure

End

Start: Obtain 3-Decene Sample

Freeze Sample to Solid State

Pack Solid Sample into Capillary Tube

Place in Melting Point Apparatus

Heat Slowly and Uniformly

Observe Melting Range

Record Start and End of Melting

End

Click to download full resolution via product page

Workflow for Boiling and Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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